Cas no 2035-99-6 (Isopentyl octanoate)

• Product Name: Isopentyl octanoate
• CAS No: 2035-99-6
• MF: C₁₃H₂₆O₂
• MW: 214.344344615936
• MDL: MFCD00048917
• CID: 84074
• PubChem ID: 87574048
• Update Time: 2026-05-14

Isopentyl octanoate Chemical and Physical Properties

Names and Identifiers

• Isopentyl octanoate
• n-Caprylic acid isoamyl ester
• Isoamyl n-Octanoate (contains 2-Methylbutyl n-Octanoate)
• 3-methylbutyl octanoate
• Isoamyl octanoate
• FEMA 2080
• Isoamyl caprylate
• Isoamyl n-Octanoate
• Isoamyl octylate
• Isopentyl n-Octanoate (contains 2-Methylbutyl n-Octanoate)
• Isopentyl octylate
• n-Octanoic Acid Isoamyl Ester (contains 2-Methylbutyl n-Octanoate)
• Octanoic acid,3-methylbutyl ester
• Octanoic acid,isopentyl ester
• Octansaeure-isopentylester
• octanoic acid, isopentyl ester

• MDL： MFCD00048917
• Inchi： 1S/C13H26O2/c1-4-5-6-7-8-9-13(14)15-11-10-12(2)3/h12H,4-11H2,1-3H3
• InChI Key： XKWSWANXMRXDES-UHFFFAOYSA-N
• SMILES： CCCCCCCC(=O)OCCC(C)C

Computed Properties

• Exact Mass: 214.19300
• Monoisotopic Mass: 214.19328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.861 g/mL at 25 °C(lit.)
• Melting Point: -34.8°C (estimate)
• Boiling Point: 250°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.425-1.429
  n20/D 1.426(lit.)
• PSA: 26.30000
• LogP: 3.93620
• FEMA: 2080 | ISOAMYL OCTANOATE
• Solubility: Not determined

Isopentyl octanoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H316
• Warning Statement： P210-P280-P332+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：RH0770000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters